2-[4-(Aminomethyl)piperidin-1-yl]-1-(piperidin-1-yl)ethan-1-one
Overview
Description
“2-[4-(Aminomethyl)piperidin-1-yl]-1-(piperidin-1-yl)ethan-1-one” is a chemical compound . It has a molecular weight of 156.23 . The IUPAC name for this compound is (1-acetyl-4-piperidinyl)methanamine .
Molecular Structure Analysis
The InChI code for this compound is 1S/C8H16N2O/c1-7(11)10-4-2-8(6-9)3-5-10/h8H,2-6,9H2,1H3 . This code provides a unique representation of the compound’s molecular structure.Physical and Chemical Properties Analysis
This compound has a molecular weight of 156.23 . Unfortunately, other physical and chemical properties like melting point, boiling point, solubility, etc., are not available in the resources.Scientific Research Applications
Microwave Assisted Synthesis and Antibacterial Activity
Microwave-assisted Synthesis for Antibacterial Compounds : Research demonstrates the use of piperidine derivatives in the microwave-assisted synthesis of pyrimidine imines and thiazolidinones with notable antibacterial activity. Such compounds are synthesized from 1-(4-(4-piperidin-1-yl)phenyl)ethanone through a series of reactions under microwave irradiation, showcasing the efficiency and effectiveness of using piperidine frameworks in developing antibacterial agents (Merugu, Ramesh, & Sreenivasulu, 2010).
Antitumor Activity and Synthesis Techniques
Synthesis of Piperazine-Based Compounds with Antitumor Activities : A study on the aminomethylation of 1-(4-alkoxyphenyl)-2-phenyl(chlorophenyl)ethanones with paraformaldehyde and substituted piperazines showcases the creation of tertiary amino alcohols of the piperazine series, which exhibit potential antitumor activities. This underlines the role of piperidine and piperazine derivatives in medicinal chemistry, particularly in the development of new antitumor agents (Hakobyan et al., 2020).
Synthesis of Functionalized Crown Ethers
Building-Blocks for Pyridine/Piperidine-Decorated Crown Ethers : The research on the synthesis of valuable building-blocks for the creation of functionalized crown ethers indicates the versatility of piperidine derivatives. These compounds are foundational in the development of crown ethers, which have a variety of applications in chemistry and materials science, demonstrating the utility of piperidine structures in complex synthesis pathways (Nawrozkij et al., 2014).
Corrosion Inhibition
Corrosion Inhibition in Brass : Piperidine derivatives have been explored for their corrosion inhibition properties in natural seawater, providing insights into the application of these compounds in protecting metals against corrosion. This study emphasizes the potential of piperidine derivatives in industrial applications, particularly in enhancing the durability of brass in marine environments (Raj & Rajendran, 2013).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
2-[4-(aminomethyl)piperidin-1-yl]-1-piperidin-1-ylethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H25N3O/c14-10-12-4-8-15(9-5-12)11-13(17)16-6-2-1-3-7-16/h12H,1-11,14H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JHCRVNDMNONLMP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C(=O)CN2CCC(CC2)CN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H25N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.36 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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